Cas no 95091-86-4 (Benzonitrile, 3,5-bis(1,1-dimethylethyl)-2-hydroxy-)

• Product Name: Benzonitrile, 3,5-bis(1,1-dimethylethyl)-2-hydroxy-
• CAS No: 95091-86-4
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 751995
• PubChem ID: 11107185
• Update Time: 2025-04-19

Benzonitrile, 3,5-bis(1,1-dimethylethyl)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,5-bis(1,1-dimethylethyl)-2-hydroxy-
• 3,5-ditert-butyl-2-hydroxybenzonitrile
• 95091-86-4
• SCHEMBL3678055
• 3,5-di-t-butyl-2-hydroxybenzonitrile
• DTXSID30455463

• Inchi： 1S/C15H21NO/c1-14(2,3)11-7-10(9-16)13(17)12(8-11)15(4,5)6/h7-8,17H,1-6H3
• InChI Key： LUXMKXIZDMDGMB-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=C(C=C1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 44Ų